1-(3-ethoxybenzyl)-4-[2-(1-pyrrolidinylcarbonyl)phenoxy]piperidine

• IUPAC Name: [2-[1-[(3-ethoxyphenyl)methyl]piperidin-4-yl]oxyphenyl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C25H32N2O3/c1-2-29-22-9-7-8-20(18-22)19-26-16-12-21(13-17-26)30-24-11-4-3-10-23(24)25(28)27-14-5-6-15-27/h3-4,7-11,18,21H,2,5-6,12-17,19H2,1H3
• InChI Key: NXPVMSPGZDIHNY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)CN2CCC(CC2)OC3=CC=CC=C3C(=O)N4CCCC4
• Molecular Formula: C25H32N2O3
• Molecular Weight: 408.5 g/mol

Description

1-(3-ethoxybenzyl)-4-[2-(1-pyrrolidinylcarbonyl)phenoxy]piperidine, also known as EPPP, is a synthetic compound that belongs to the class of piperidine derivatives. EPPP has been widely studied for its potential applications in scientific research, particularly in the field of neuroscience.

Scientific Research Applications

1-(3-ethoxybenzyl)-4-[2-(1-pyrrolidinylcarbonyl)phenoxy]piperidine has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have a high affinity for the dopamine transporter, which plays a crucial role in the regulation of dopamine neurotransmission. 1-(3-ethoxybenzyl)-4-[2-(1-pyrrolidinylcarbonyl)phenoxy]piperidine has also been found to have a moderate affinity for the serotonin transporter, which is involved in the regulation of serotonin neurotransmission.

Mechanism of Action

1-(3-ethoxybenzyl)-4-[2-(1-pyrrolidinylcarbonyl)phenoxy]piperidine acts as a potent inhibitor of dopamine and serotonin reuptake, which leads to an increase in the extracellular concentration of these neurotransmitters. This increase in neurotransmitter levels can lead to a variety of biochemical and physiological effects, including increased locomotor activity, increased body temperature, and increased heart rate.
Biochemical and Physiological Effects
1-(3-ethoxybenzyl)-4-[2-(1-pyrrolidinylcarbonyl)phenoxy]piperidine has been shown to have a variety of biochemical and physiological effects, including increased locomotor activity, increased body temperature, and increased heart rate. These effects are thought to be mediated by the increased levels of dopamine and serotonin in the brain.

Advantages and Limitations for Lab Experiments

1-(3-ethoxybenzyl)-4-[2-(1-pyrrolidinylcarbonyl)phenoxy]piperidine has several advantages for lab experiments, including its high potency and selectivity for dopamine and serotonin transporters. However, it also has some limitations, including its potential toxicity and the need for careful handling and storage.

Future Directions

There are several potential future directions for research on 1-(3-ethoxybenzyl)-4-[2-(1-pyrrolidinylcarbonyl)phenoxy]piperidine. One area of interest is the development of new analogs with improved selectivity and potency for dopamine and serotonin transporters. Another area of interest is the investigation of the potential therapeutic applications of 1-(3-ethoxybenzyl)-4-[2-(1-pyrrolidinylcarbonyl)phenoxy]piperidine in the treatment of neurological and psychiatric disorders, such as Parkinson's disease and depression. Additionally, further research is needed to fully understand the biochemical and physiological effects of 1-(3-ethoxybenzyl)-4-[2-(1-pyrrolidinylcarbonyl)phenoxy]piperidine and its potential long-term effects on the brain.

Synthesis Methods

1-(3-ethoxybenzyl)-4-[2-(1-pyrrolidinylcarbonyl)phenoxy]piperidine can be synthesized through a multi-step process involving the reaction of 1-(3-ethoxybenzyl)piperidine with 2-(1-pyrrolidinylcarbonyl)phenol. The reaction is typically carried out in the presence of a catalyst and under controlled conditions to ensure high yield and purity of the final product.